N-(2,4-difluorophenyl)-2-phenyl-4-quinolinecarboxamide

• IUPAC Name: N-(2,4-difluorophenyl)-2-phenylquinoline-4-carboxamide
• InChI: InChI=1S/C22H14F2N2O/c23-15-10-11-20(18(24)12-15)26-22(27)17-13-21(14-6-2-1-3-7-14)25-19-9-5-4-8-16(17)19/h1-13H,(H,26,27)
• InChI Key: BBZRFGIVOFTBQR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC3=CC=CC=C3C(=C2)C(=O)NC4=C(C=C(C=C4)F)F
• Molecular Formula: C22H14F2N2O
• Molecular Weight: 360.4 g/mol

Description

N-(2,4-difluorophenyl)-2-phenyl-4-quinolinecarboxamide, also known as DFPQ, is a synthetic compound that belongs to the class of quinolinecarboxamides. It has gained significant attention in the scientific community due to its potential application in various fields, including medicinal chemistry, pharmacology, and biochemistry.

Mechanism of Action

The mechanism of action of N-(2,4-difluorophenyl)-2-phenyl-4-quinolinecarboxamide varies depending on its application. In anticancer research, N-(2,4-difluorophenyl)-2-phenyl-4-quinolinecarboxamide has been shown to induce apoptosis in cancer cells by inhibiting the activity of CK2, a protein that is involved in the regulation of cell growth and proliferation. In Alzheimer's disease research, N-(2,4-difluorophenyl)-2-phenyl-4-quinolinecarboxamide has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of acetylcholine, a neurotransmitter that is essential for memory and learning. In pharmacology, N-(2,4-difluorophenyl)-2-phenyl-4-quinolinecarboxamide has been shown to inhibit the activity of the P-glycoprotein transporter, a protein that is involved in drug resistance in cancer cells.
Biochemical and Physiological Effects:
N-(2,4-difluorophenyl)-2-phenyl-4-quinolinecarboxamide has been shown to have various biochemical and physiological effects depending on its application. In anticancer research, N-(2,4-difluorophenyl)-2-phenyl-4-quinolinecarboxamide has been shown to inhibit the growth of cancer cells in vitro and in vivo. In Alzheimer's disease research, N-(2,4-difluorophenyl)-2-phenyl-4-quinolinecarboxamide has been shown to improve cognitive function in animal models of the disease. In pharmacology, N-(2,4-difluorophenyl)-2-phenyl-4-quinolinecarboxamide has been shown to increase the sensitivity of cancer cells to chemotherapy drugs.

Advantages and Limitations for Lab Experiments

N-(2,4-difluorophenyl)-2-phenyl-4-quinolinecarboxamide has several advantages for lab experiments, including its high purity and stability. However, N-(2,4-difluorophenyl)-2-phenyl-4-quinolinecarboxamide also has some limitations, including its relatively high cost and the need for specialized equipment for its synthesis.

Future Directions

There are several future directions for research on N-(2,4-difluorophenyl)-2-phenyl-4-quinolinecarboxamide. One potential direction is the development of N-(2,4-difluorophenyl)-2-phenyl-4-quinolinecarboxamide-based fluorescent probes for the detection of other metal ions in biological systems. Another potential direction is the investigation of N-(2,4-difluorophenyl)-2-phenyl-4-quinolinecarboxamide as a potential photosensitizer for the treatment of other types of cancer. Additionally, further research is needed to fully understand the mechanism of action of N-(2,4-difluorophenyl)-2-phenyl-4-quinolinecarboxamide and its potential application in other fields, such as neuroscience and immunology.

Scientific Research Applications

N-(2,4-difluorophenyl)-2-phenyl-4-quinolinecarboxamide has been extensively studied for its potential application in various fields, including medicinal chemistry, pharmacology, and biochemistry. In medicinal chemistry, N-(2,4-difluorophenyl)-2-phenyl-4-quinolinecarboxamide has been investigated as a potential anticancer agent due to its ability to inhibit the growth of cancer cells in vitro and in vivo. N-(2,4-difluorophenyl)-2-phenyl-4-quinolinecarboxamide has also been studied for its potential application in the treatment of Alzheimer's disease, as it has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of acetylcholine, a neurotransmitter that is essential for memory and learning.
In pharmacology, N-(2,4-difluorophenyl)-2-phenyl-4-quinolinecarboxamide has been investigated for its potential as a selective inhibitor of protein kinase CK2, an enzyme that is involved in the regulation of cell growth and proliferation. N-(2,4-difluorophenyl)-2-phenyl-4-quinolinecarboxamide has also been studied for its potential application as an inhibitor of the P-glycoprotein transporter, a protein that is involved in drug resistance in cancer cells.
In biochemistry, N-(2,4-difluorophenyl)-2-phenyl-4-quinolinecarboxamide has been investigated for its potential application as a fluorescent probe for the detection of zinc ions in biological systems. N-(2,4-difluorophenyl)-2-phenyl-4-quinolinecarboxamide has also been studied for its potential application as a photosensitizer for the treatment of cancer, as it has been shown to induce apoptosis in cancer cells upon exposure to light.